Cas no 13588-94-8 (H-Val-Ser-OH)

H-Val-Ser-OH structure
H-Val-Ser-OH structure
Product Name:H-Val-Ser-OH
CAS No:13588-94-8
MF:C8H16N2O4
MW:204.223642349243
MDL:MFCD00056712
CID:210168
Update Time:2025-04-19

H-Val-Ser-OH Chemical and Physical Properties

Names and Identifiers

    • L-Serine, L-valyl-
    • 2-[(2-amino-3-methylbutanoyl)amino]-3-hydroxypropanoic acid
    • (2S)-2-{[(2S)-2-ammonio-3-methylbutanoyl]amino}-3-hydroxypropanoate
    • NSC 339921
    • valylserine
    • VAL-SER
    • H-VAL-SER-OH
    • (S)-2-((S)-2-Amino-3-methylbutanamido)-3-hydroxypropanoic acid
    • H-Val-Ser-OH
    • MDL: MFCD00056712
    • Inchi: 1S/C8H16N2O4/c1-4(2)6(9)7(12)10-5(3-11)8(13)14/h4-6,11H,3,9H2,1-2H3,(H,10,12)(H,13,14)/t5-,6-/m0/s1
    • InChI Key: STTYIMSDIYISRG-WDSKDSINSA-N
    • SMILES: O=C([C@H](C(C)C)N)N[C@H](C(=O)O)CO

Computed Properties

  • Exact Mass: 204.11108
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6

Experimental Properties

  • Density: 1.249±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Soluble (941 g/l) (25 º C),
  • PSA: 112.65

H-Val-Ser-OH Security Information

  • WGK Germany:3
  • Hazard Category Code: R36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi

H-Val-Ser-OH Pricemore >>

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